molecular formula C25H23N5O2 B2732419 N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2,2-diphenylacetamide CAS No. 1006271-19-7

N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2,2-diphenylacetamide

Cat. No.: B2732419
CAS No.: 1006271-19-7
M. Wt: 425.492
InChI Key: GDEJLTVDCFDBKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C25H23N5O2 and its molecular weight is 425.492. The purity is usually 95%.
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Scientific Research Applications

Insecticidal and Antibacterial Potential

Research on pyrimidine linked to pyrazole derivatives, similar in structure to the compound , demonstrates significant insecticidal and antimicrobial activities. For example, compounds synthesized via microwave irradiative cyclocondensation have been evaluated for their effectiveness against Pseudococcidae insects and selected microorganisms, indicating potential applications in developing new insecticides and antibacterial agents (Deohate & Palaspagar, 2020).

Antitumor Activity

Several pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and tested for their antitumor activity against human breast adenocarcinoma cell lines, showing mild to moderate activity. This suggests a potential research avenue for developing new anticancer drugs using similar compounds (El-Morsy, El-Sayed, & Abulkhair, 2017).

Antiviral Activity

Compounds within the family of 3-methyl-1,5-diphenyl-1H-pyrazoles, including derivatives synthesized for their antiviral activity against herpes simplex virus type-1, highlight the potential of similar compounds in antiviral research. These studies suggest the compound could be explored for its efficacy against viral infections (Tantawy, Nasr, El-Sayed, & Tawfik, 2012).

Synthesis and Characterization for Diverse Biological Activities

The synthesis and characterization of new pyrazolo[3,4-d]pyrimidine derivatives, aimed at evaluating their in vitro antitumor and antimicrobial activities, underscore the broad potential of such compounds in medicinal chemistry. This area of research is crucial for discovering new drugs with specific biological targets (Rahmouni et al., 2016).

Properties

IUPAC Name

N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-2,2-diphenylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H23N5O2/c1-16-15-21(30(29-16)25-26-20-14-8-13-19(20)23(31)28-25)27-24(32)22(17-9-4-2-5-10-17)18-11-6-3-7-12-18/h2-7,9-12,15,22H,8,13-14H2,1H3,(H,27,32)(H,26,28,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GDEJLTVDCFDBKV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C(=C1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)C4=NC5=C(CCC5)C(=O)N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H23N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

425.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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